Cas no 1218069-09-0 (2-Amino-2-(3,4-dimethylphenyl)acetic acid)

• Product name: 2-Amino-2-(3,4-dimethylphenyl)acetic acid
• CAS No: 1218069-09-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD12047741
• CID: 4563455
• PubChem ID: 21016298

2-Amino-2-(3,4-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,4-dimethylphenyl)acetic acid
• SY044903
• 2-amino-2-(3,4-dimethylphenyl)aceticacid
• SCHEMBL25660559
• MFCD12047741
• AC3237
• EN300-138211
• AKOS009941983
• CS-0344464
• 1218069-09-0
• 2-Amino-2-(3,4-dimethylphenyl)acetic acid

• MDL： MFCD12047741
• Inchi： 1S/C10H13NO2/c1-6-3-4-8(5-7(6)2)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
• InChI Key： PYYCCAGIBIPUQF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1

Additional information on 2-Amino-2-(3,4-dimethylphenyl)acetic acid

Comprehensive Analysis of 2-Amino-2-(3,4-dimethylphenyl)acetic acid (CAS No. 1218069-09-0): Properties, Applications, and Industry Insights

2-Amino-2-(3,4-dimethylphenyl)acetic acid (CAS No. 1218069-09-0) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This chiral amino acid derivative contains a 3,4-dimethylphenyl group, which enhances its potential as a building block for drug discovery and peptide synthesis. Researchers are increasingly exploring its role in modulating enzyme activity and designing targeted therapeutics, aligning with the growing demand for precision medicine.

The compound’s molecular formula (C₁₀H₁₃NO₂) and steric hindrance from the dimethyl groups make it valuable for studying structure-activity relationships (SAR). Recent publications highlight its utility in developing non-proteinogenic amino acids, a hot topic in biocatalysis and green chemistry. As sustainability becomes a priority, industries seek eco-friendly synthesis routes for such intermediates, driving innovations in catalytic asymmetric synthesis.

Analytical techniques like HPLC and NMR spectroscopy confirm the high purity of CAS 1218069-09-0, critical for reproducibility in preclinical studies. Its logP value and solubility profile are frequently queried in databases, reflecting user interest in ADME properties (Absorption, Distribution, Metabolism, Excretion). These metrics are vital for optimizing bioavailability—a key focus in drug formulation forums.

Beyond pharmaceuticals, 2-Amino-2-(3,4-dimethylphenyl)acetic acid is investigated for material science applications. Its aromatic ring system enables π-stacking interactions, useful in designing functional polymers or supramolecular assemblies. Startups leveraging AI-driven molecular design often include such compounds in virtual libraries to predict novel material properties.

Regulatory compliance is another trending concern. While 1218069-09-0 is not classified as hazardous, manufacturers emphasize GMP standards and REACH certification to meet global supply chain requirements. Searches for "safe handling of amino acid derivatives" underscore the need for clear SDS documentation.

In summary, 2-Amino-2-(3,4-dimethylphenyl)acetic acid exemplifies the intersection of medicinal chemistry and sustainable technology. Its versatility addresses pressing questions in drug development and material innovation, making it a compound to watch in peer-reviewed journals and patent filings.